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Compound of Interest

Compound Name: MRS8209

Cat. No.: B15574093 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of experimental compounds like MRS8209 are paramount to ensuring laboratory

safety and environmental protection. MRS8209 is a potent and selective 5-HT2B receptor

antagonist used in research.[1][2] As an experimental drug, it requires careful management as

a hazardous chemical waste. This guide provides a comprehensive, step-by-step procedure for

its proper disposal, grounded in established safety protocols for potent bioactive research

chemicals.

Chemical and Physical Properties of MRS8209
A clear understanding of the compound's properties is the first step toward safe handling and

disposal. The following table summarizes key data for MRS8209.
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Property Value

IUPAC Name
4-[6-(cyclopentylamino)-2-iodopurin-9-yl]-2,3-

dihydroxybicyclo[3.1.0]hexane-1-carbonitrile[1]

Molecular Formula C₁₇H₁₉IN₆O₂[1][2]

Molar Mass 466.283 g·mol⁻¹[1]

Known Hazards

As a potent bioactive compound, MRS8209

should be handled as a hazardous substance.

Similar serotonergic drugs have been

associated with cardiac and pulmonary effects.

[3]

Appearance Typically a solid powder.

Solubility Soluble in organic solvents such as DMSO.

Experimental Protocols: Proper Disposal
Procedures for MRS8209
The following protocol is based on general best practices for the disposal of hazardous

chemical waste and should be adapted to comply with your institution's specific Environmental

Health and Safety (EHS) guidelines.

1. Waste Identification and Segregation:

Unused Product: Any unwanted or expired MRS8209 solid should be disposed of as

hazardous chemical waste. Do not mix it with other waste types.

Contaminated Materials: All materials that have come into contact with MRS8209, including

personal protective equipment (gloves, lab coats), weighing boats, pipette tips, vials, and

bench paper, must be treated as contaminated hazardous waste.

Solutions: All solutions containing MRS8209 must be collected as liquid hazardous waste.

Do not dispose of them down the drain.[4]

2. Waste Collection and Containment:
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Solid Waste:

Collect all solid MRS8209 waste and contaminated disposable labware in a designated,

puncture-resistant container with a secure lid.[5]

For ease of handling, you can line the container with a heavy-duty plastic bag.

Liquid Waste:

Collect all liquid waste containing MRS8209 in a chemically resistant container with a

secure, leak-proof screw-on cap.

Ensure the container is compatible with the solvents used.

Sharps Waste:

Any sharps, such as needles or razor blades, contaminated with MRS8209 must be

disposed of in a designated, puncture-resistant sharps container that is clearly labeled as

containing chemical contamination.

3. Labeling of Waste Containers:

Properly label all waste containers with the words "Hazardous Waste."

The label must include:

The full chemical name: "MRS8209 (4-[6-(cyclopentylamino)-2-iodopurin-9-yl]-2,3-

dihydroxybicyclo[3.1.0]hexane-1-carbonitrile)"

The approximate concentration and quantity of the waste.

The date the waste was first added to the container.

The name of the principal investigator or responsible person.

Any other information required by your institution's EHS department.

4. Storage of Hazardous Waste:
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Store all MRS8209 waste containers in a designated, well-ventilated, and secure area.

Ensure the storage area is away from general laboratory traffic and incompatible materials.

Keep waste containers closed except when adding waste.[5]

5. Arranging for Final Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to schedule a

pickup for the hazardous waste.[5]

Follow their specific procedures for waste pickup and documentation.

Do not attempt to dispose of MRS8209 through regular trash or sewer systems. The final

disposal method for such compounds is typically incineration by a licensed hazardous waste

management facility.[1]

Logical Workflow for MRS8209 Disposal
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of MRS8209 and associated waste.
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Caption: Workflow for the proper disposal of MRS8209.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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